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Compound of Interest

Compound Name: Humulone

Cat. No.: B191422 Get Quote

Essential Safety and Handling Guide for
Humulone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Humulone in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant laboratory

practices.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Humulone.

Property Value Citations

CAS Number 26472-41-3 [1][2][3]

Molecular Formula C21H30O5 [1][2][4]

Molecular Weight 362.46 g/mol [1][2][3][4]

Occupational Exposure Limits No data available [1][5]
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Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety when handling Humulone.
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Body Part Required PPE
Specifications and
Standards

Citations

Eyes/Face
Safety Goggles and/or

Face Shield

Tightly fitting safety

goggles with side-

shields conforming to

EN 166 (EU) or

NIOSH (US)

standards. A face

shield offers additional

protection against

splashes.

[5][6][7]

Hands
Chemical-Resistant

Gloves

Wear chemical

impermeable gloves.

Neoprene-based or

other heavy-duty

gloves rated for

chemical handling are

recommended.

[1][6][8]

Body Protective Clothing

Impervious clothing,

such as a lab coat,

long-sleeved jacket

and trousers, or a

protective suit, is

required.

[6][7]

Respiratory Respirator

A suitable respirator

should be used in

areas with inadequate

ventilation or when

dust/aerosols may be

generated. A full-face

respirator may be

necessary if exposure

limits are exceeded or

irritation is

experienced.

[1][6]
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Experimental Protocols: Handling and Disposal
Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1]

Confirm that a safety shower and eyewash station are accessible.[1]

Don all required personal protective equipment as specified in the table above.

Handling:

Avoid direct contact with skin and eyes.[1]

Take measures to prevent the formation of dust and aerosols during handling.[1][6]

Avoid inhalation of any dust or vapors.[1]

When using Humulone, do not eat, drink, or smoke in the laboratory area.[1]

Keep the container tightly sealed when not in use.[1]

Store away from direct sunlight and sources of ignition.[1] Recommended storage is at

-20°C for powder or -80°C when in solvent.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all work surfaces and equipment used during the procedure.

Properly remove and dispose of or decontaminate PPE.

Disposal Plan

Waste Collection: All Humulone waste and contaminated materials (e.g., gloves, wipes)

should be collected in a suitable, closed container labeled for chemical waste.[5]
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Environmental Precaution: Avoid releasing Humulone into the environment, including drains,

water courses, or the soil.[1] Any spillage should be collected immediately.[1]

Final Disposal: Dispose of the waste container through an approved waste disposal plant,

adhering to all local, regional, and national regulations.[1][9]

Workflow for Handling Humulone
The following diagram illustrates the procedural workflow for the safe handling and disposal of

Humulone.
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Humulone Handling and Disposal Workflow

1. Preparation

Don Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

Work in a
Well-Ventilated Area

2. Handling Humulone

Weighing and
Transferring Emergency Procedures

Experimental
Procedure

3. Post-Handling

Decontaminate
Work Area & Equipment

Wash Hands
Thoroughly

4. Waste Disposal

Collect Contaminated
Waste in Labeled Container

Dispose via Approved
Waste Management

Use Eyewash/Safety
Shower if Exposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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